N-(1-benzyl-4-piperidinyl)-2-phenoxypropanamide

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: N-(1-benzylpiperidin-4-yl)-2-phenoxypropanamide
• InChI: InChI=1S/C21H26N2O2/c1-17(25-20-10-6-3-7-11-20)21(24)22-19-12-14-23(15-13-19)16-18-8-4-2-5-9-18/h2-11,17,19H,12-16H2,1H3,(H,22,24)
• InChI Key: BHLSQGCACOKKKM-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1CCN(CC1)CC2=CC=CC=C2)OC3=CC=CC=C3

Description

N-(1-benzyl-4-piperidinyl)-2-phenoxypropanamide, also known as Fentanyl, is a synthetic opioid analgesic that is used for the treatment of severe pain. Fentanyl is a potent drug that is approximately 50-100 times more potent than morphine. It is a Schedule II controlled substance due to its high potential for abuse and addiction. Synthesis Method: The synthesis of Fentanyl involves the reaction of N-phenethyl-4-piperidone with aniline, followed by a reaction with 2-chloro-N-(2-phenoxyethyl)propanamide. The final product is then purified to obtain Fentanyl. Scientific Research Application: Fentanyl has been extensively studied for its use in pain management. It is commonly used in clinical settings for the treatment of acute pain, such as post-surgical pain or pain associated with cancer. Fentanyl is also used for chronic pain management in patients who are opioid-tolerant. Mechanism of Action: Fentanyl works by binding to specific receptors in the brain and spinal cord called mu-opioid receptors. This binding results in the inhibition of pain signals, leading to pain relief. Biochemical and Physiological Effects: Fentanyl has several biochemical and physiological effects on the body. It can cause respiratory depression, sedation, and euphoria. Fentanyl can also cause nausea, vomiting, and constipation. These effects are dose-dependent and can be life-threatening in high doses. Advantages and Limitations for Lab Experiments: Fentanyl is commonly used in research studies as a tool to investigate the mechanisms of pain and pain relief. Its potency and specificity for mu-opioid receptors make it an ideal candidate for these studies. However, the high potential for abuse and addiction limits its use in research settings. Future Directions: There are several future directions for the study of Fentanyl. One area of research is the development of new opioid analgesics that are less addictive and have fewer side effects. Another area of research is the investigation of the mechanisms of opioid tolerance and dependence. Additionally, research is needed to better understand the long-term effects of Fentanyl use on the brain and body. In conclusion, Fentanyl is a potent synthetic opioid analgesic that is commonly used for the treatment of severe pain. Its mechanism of action involves binding to mu-opioid receptors in the brain and spinal cord. Fentanyl has several biochemical and physiological effects on the body, and its use in research is limited due to its high potential for abuse and addiction. Future research is needed to develop new opioid analgesics and to better understand the long-term effects of Fentanyl use.